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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252 Get Quote

Technical Support Center: Strontium Bromide
Hydrates
This guide provides technical information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with the

dehydration of Strontium bromide hexahydrate (SrBr₂·6H₂O) to its monohydrate form

(SrBr₂·H₂O).

Frequently Asked Questions (FAQs)
Q1: What are the common hydrated forms of Strontium bromide? Strontium bromide can

exist in several hydration states, with the most common being the hexahydrate (SrBr₂·6H₂O),

dihydrate (SrBr₂·2H₂O), and monohydrate (SrBr₂·H₂O).[1] The anhydrous form (SrBr₂) can be

obtained by heating the hydrates.[1]

Q2: How can I convert Strontium bromide hexahydrate to the monohydrate form? The

monohydrate form can be obtained by drying the hexahydrate in a circulating air oven.[1][2] A

common method involves heating at 70°C for several hours.[1][2][3] The completion of the

dehydration is typically verified by monitoring the mass loss.[2][3]

Q3: What are the key transition temperatures for Strontium bromide hydrates? The hydration

state of Strontium bromide is sensitive to temperature. Key transition points are:
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~70°C: The hexahydrate (SrBr₂·6H₂O) can be dehydrated to the monohydrate (SrBr₂·H₂O).

[2][3]

~89°C: Strontium bromide hexahydrate begins to melt and decompose to the dihydrate

(SrBr₂·2H₂O).[1][4]

~180°C: The monohydrate or dihydrate forms transition to the anhydrous form (SrBr₂).[1][4]

[5]

Q4: How can I prevent the degradation of my Strontium bromide monohydrate sample? To

prevent degradation, Strontium bromide monohydrate should be stored in a tightly sealed

container, preferably in a desiccator with a drying agent.[1][6] For highly sensitive experiments,

handling in a controlled, dry, inert atmosphere (like a glove box) is recommended to prevent

reactions with atmospheric moisture and carbon dioxide.[6]

Q5: Is the hydration process reversible? Yes, the hydration and dehydration processes are

reversible.[2][6] The monohydrate can be rehydrated, and the hexahydrate can be dehydrated

back to the monohydrate by controlled heating.[6]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Thermal_Decomposition_of_Strontium_Bromide_Monohydrate_A_Technical_Guide.pdf
https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/pdf/Controlling_the_water_content_in_Strontium_bromide_hydrates.pdf
https://en.wikipedia.org/wiki/Strontium_bromide
https://www.benchchem.com/pdf/Controlling_the_water_content_in_Strontium_bromide_hydrates.pdf
https://en.wikipedia.org/wiki/Strontium_bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2403531.htm
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/pdf/Controlling_the_water_content_in_Strontium_bromide_hydrates.pdf
https://www.benchchem.com/pdf/Degradation_mechanisms_of_Strontium_bromide_monohydrate_in_air.pdf
https://www.benchchem.com/pdf/Degradation_mechanisms_of_Strontium_bromide_monohydrate_in_air.pdf
https://www.benchchem.com/pdf/Thermal_Decomposition_of_Strontium_Bromide_Monohydrate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Degradation_mechanisms_of_Strontium_bromide_monohydrate_in_air.pdf
https://www.benchchem.com/pdf/Degradation_mechanisms_of_Strontium_bromide_monohydrate_in_air.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause(s) Recommended Solution(s)

Inconsistent or incorrect final

mass after dehydration.

Hygroscopic Nature: Strontium

bromide readily absorbs

atmospheric moisture, leading

to unintended changes in its

hydration state.[1][6]

Store and handle the material

in a low-humidity environment,

such as a desiccator or glove

box.[1][6] Always verify the

hydration state of the starting

material before quantitative

experiments.

The sample melts or forms a

slurry during heating.

Melting Point Exceeded:

Strontium bromide

hexahydrate melts at

approximately 89°C.[1][3] If the

heating temperature is too high

or not uniform, the sample may

melt before dehydration is

complete.

Carefully control the oven

temperature, ensuring it

remains below the melting

point. A temperature of 70°C is

recommended for the

hexahydrate to monohydrate

transition.[2][3]

Agglomeration or caking of the

salt powder.

Particle Fusion: During

hydration/dehydration cycles,

salt particles can stick

together, forming larger porous

structures.[1][7] This can

negatively impact reaction

kinetics and heat transfer.

If cycling is required, consider

using a composite material by

mixing with a supporting matrix

like natural graphite to improve

stability.[8] For single

dehydration, gentle grinding of

the final product may be

necessary.

A white, insoluble precipitate

forms in a solution left open to

the air.

Reaction with CO₂: Strontium

bromide, especially in the

presence of moisture, can

react with atmospheric carbon

dioxide to form Strontium

carbonate (SrCO₃), which is

insoluble.[6]

Keep all containers with

Strontium bromide (solid or

solution) tightly sealed to

prevent exposure to air.[6]

Data Presentation: Physicochemical Properties
The properties of Strontium bromide and its common hydrates are summarized below.
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Property
Strontium Bromide
(Anhydrous)

Strontium Bromide
Monohydrate

Strontium Bromide
Hexahydrate

Molecular Formula SrBr₂ SrBr₂·H₂O SrBr₂·6H₂O

Molar Mass 247.43 g/mol [4][5] 265.44 g/mol [9] 355.53 g/mol [4][10]

Appearance
White crystalline

powder[4][5]
White crystalline solid

White, odorless,

crystalline powder[4]

Density 4.216 g/cm³[4][5] - 2.386 g/cm³[4]

Melting Point 643°C[4][5] -
~89°C (decomposes)

[1][4]

Solubility in Water 107 g/100 mL[4] Soluble Highly soluble[11]

Experimental Protocol: Dehydration of SrBr₂·6H₂O
to SrBr₂·H₂O
Objective: To controllably remove five water molecules from Strontium bromide hexahydrate

to obtain Strontium bromide monohydrate.

Materials:

Strontium bromide hexahydrate (SrBr₂·6H₂O), high purity (≥99%)[2]

Circulating air oven with precise temperature control[2][3]

Inert crucibles (e.g., aluminum, ceramic)[2]

Analytical balance

Desiccator for storage

Methodology:

Initial Weighing: Accurately weigh a clean, dry crucible. Add a sample of Strontium bromide
hexahydrate to the crucible and record the total mass. Calculate the initial mass of the
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hexahydrate.

Oven Setup: Preheat the circulating air oven to a stable temperature of 70°C.[2][3]

Dehydration: Place the crucible containing the sample into the preheated oven. Heat for

several hours.[2][3] The exact duration may vary based on sample size and oven efficiency.

Mass Monitoring: Periodically remove the crucible from the oven, place it in a desiccator to

cool to room temperature, and then weigh it. Record the mass.

Completion Check: The dehydration is considered complete when the sample's mass

becomes constant between successive weighings.[2][3] This indicates that all five loosely

bound water molecules have been removed. The theoretical mass loss for the transition from

hexahydrate to monohydrate is approximately 25.3%.

Final Product Handling: Once the target monohydrate is obtained and verified, immediately

transfer it to a tightly sealed container and store it in a desiccator to prevent rehydration from

atmospheric moisture.[1][6]

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the dehydration process.
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Caption: Experimental workflow for the dehydration of Strontium bromide hexahydrate.
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Caption: Logical workflow for troubleshooting common dehydration issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b079252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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